(1S,5S)-8-methyl-4-methylidene-1-propan-2-ylspiro[4.5]dec-8-ene

• CAS No.: 255062-41-0
• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (1S,5S)-8-methyl-4-methylidene-1-propan-2-ylspiro[4.5]dec-8-ene
• InChI: InChI=1S/C15H24/c1-11(2)14-6-5-13(4)15(14)9-7-12(3)8-10-15/h7,11,14H,4-6,8-10H2,1-3H3/t14-,15-/m0/s1
• InChI Key: QZGRYPDXCBFNRS-GJZGRUSLSA-N
• Isomeric SMILES: CC1=CC[C@@]2(CC1)[C@@H](CCC2=C)C(C)C
• Canonical SMILES: CC1=CCC2(CC1)C(CCC2=C)C(C)C

Description

(1S,5S)-8-methyl-4-methylidene-1-propan-2-ylspiro[4.5]dec-8-ene is a chemical compound with the molecular formula C15H24 and a molecular weight of 204.3511 g/mol . It is a spiro compound, which means it has a unique structure where two rings are connected through a single atom. This compound is also known by other names such as Spiro[4.5]dec-7-ene, 1-isopropenyl-4,8-dimethyl-, (1S,4R,5S)- .

Preparation Methods

The synthesis of (1S,5S)-8-methyl-4-methylidene-1-propan-2-ylspiro[4.5]dec-8-ene can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For example, the cyclization of 1,8-dimethyl-4-(1-methylethenyl)spiro[4.5]dec-7-ene can be carried out using a Lewis acid catalyst . Industrial production methods may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

(1S,5S)-8-methyl-4-methylidene-1-propan-2-ylspiro[4.5]dec-8-ene undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents such as potassium permanganate and reducing agents like lithium aluminum hydride . The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the compound may lead to the formation of corresponding ketones or alcohols .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities and interactions with various biomolecules. In medicine, it could be explored for its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects . In industry, it may be used as an intermediate in the production of other valuable chemicals .

Mechanism of Action

The mechanism of action of (1S,5S)-8-methyl-4-methylidene-1-propan-2-ylspiro[4.5]dec-8-ene involves its interaction with specific molecular targets and pathways. For example, it may interact with enzymes or receptors in biological systems, leading to modulation of their activity . The exact molecular targets and pathways involved depend on the specific context and application of the compound .

Comparison with Similar Compounds

(1S,5S)-8-methyl-4-methylidene-1-propan-2-ylspiro[4.5]dec-8-ene can be compared with other similar compounds such as (1R,5S)-1,8-dimethyl-4-(propan-2-ylidene)spiro[4.5]dec-7-ene and (1R,4S,5S)-1,8-dimethyl-4-(prop-1-en-2-yl)spiro[4.5]dec-7-ene . These compounds share similar structural features but differ in their stereochemistry and specific functional groups. The uniqueness of this compound lies in its specific stereochemistry and the presence of the methylidene group, which may confer distinct chemical and biological properties .